Cas no 83780-27-2 (1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-)

• Product Name: 1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
• CAS No: 83780-27-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 732836
• PubChem ID: 158569
• Update Time: 2025-04-19

1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
• talaromycin B
• TALAROMYCIN-B
• 1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL, 9-ETHYL-4-HYDROXY-, (3S-(3.ALPHA.,4.BETA.,6.ALPHA.(S*)))-(3S,4S,6R,9R)-9-ETHYL-4-HYDROXY-1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL
• SCHEMBL10566018
• (-)-Talaromycin B
• UNII-BE3756MH6J
• BE3756MH6J
• (3S,4S,6R,9R)-9-ETHYL-4-HYDROXY-1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL
• 1,7-Dioxaspiro(5.5)undecane-3-methanol, 9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
• DTXSID90232636
• (3R,6R,8S,9S)-3-ETHYL-9-(HYDROXYMETHYL)-5,11-DIOXASPIRO(5.5)UNDECAN-8-OL
• (3S,4S,6R,9R)-9-ETHYL-3-(HYDROXYMETHYL)-1,7-DIOXASPIRO[5.5]UNDECAN-4-OL
• 83780-27-2

• Inchi： 1S/C12H22O4/c1-2-9-3-4-12(15-7-9)5-11(14)10(6-13)8-16-12/h9-11,13-14H,2-8H2,1H3/t9-,10+,11+,12-/m1/s1
• InChI Key： VDWRKBZMQNPUOB-NOOOWODRSA-N
• SMILES： O1C[C@H](CC)CC[C@]21C[C@@H]([C@@H](CO)CO2)O

Computed Properties

• Exact Mass: 230.152
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 397.4°Cat760mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.514

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals